(5Z)-2-(2-methoxyphenyl)-5-[(1-phenyl-3-thien-2-yl-1H-pyrazol-4-yl)methylene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound “(5Z)-2-(2-methoxyphenyl)-5-[(1-phenyl-3-thien-2-yl-1H-pyrazol-4-yl)methylene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one” is a heterocyclic molecule featuring a fused thiazolo-triazol core substituted with a methoxyphenyl group and a pyrazolyl-thienyl methylidene moiety. Its Z-configuration at the methylene bridge is critical for its stereochemical stability and intermolecular interactions.
Properties
Molecular Formula |
C25H17N5O2S2 |
|---|---|
Molecular Weight |
483.6 g/mol |
IUPAC Name |
(5Z)-2-(2-methoxyphenyl)-5-[(1-phenyl-3-thiophen-2-ylpyrazol-4-yl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one |
InChI |
InChI=1S/C25H17N5O2S2/c1-32-19-11-6-5-10-18(19)23-26-25-30(28-23)24(31)21(34-25)14-16-15-29(17-8-3-2-4-9-17)27-22(16)20-12-7-13-33-20/h2-15H,1H3/b21-14- |
InChI Key |
NPZNGQQPODKLTI-STZFKDTASA-N |
Isomeric SMILES |
COC1=CC=CC=C1C2=NN3C(=O)/C(=C/C4=CN(N=C4C5=CC=CS5)C6=CC=CC=C6)/SC3=N2 |
Canonical SMILES |
COC1=CC=CC=C1C2=NN3C(=O)C(=CC4=CN(N=C4C5=CC=CS5)C6=CC=CC=C6)SC3=N2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (5Z)-2-(2-methoxyphenyl)-5-[(1-phenyl-3-thien-2-yl-1H-pyrazol-4-yl)methylene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one typically involves multi-step organic synthesis. The process begins with the preparation of the core thiazolo[3,2-b][1,2,4]triazole structure, followed by the introduction of the methoxyphenyl and pyrazolylmethylene groups through various coupling reactions. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.
Industrial Production Methods
Industrial production of this compound may involve scalable synthetic routes that ensure cost-effectiveness and environmental sustainability. Techniques such as continuous flow synthesis and the use of green chemistry principles can be employed to enhance the efficiency of the production process.
Chemical Reactions Analysis
Types of Reactions
(5Z)-2-(2-methoxyphenyl)-5-[(1-phenyl-3-thien-2-yl-1H-pyrazol-4-yl)methylene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.
Reduction: Reduction reactions can be used to alter the oxidation state of specific atoms within the molecule.
Substitution: Electrophilic and nucleophilic substitution reactions can be employed to replace certain groups with others.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions, including temperature, solvent choice, and pH, are carefully controlled to achieve the desired transformations.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce a wide range of functional groups, enhancing the compound’s versatility.
Scientific Research Applications
(5Z)-2-(2-methoxyphenyl)-5-[(1-phenyl-3-thien-2-yl-1H-pyrazol-4-yl)methylene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one has several scientific research applications:
Chemistry: The compound is used as a building block for the synthesis of more complex molecules and materials.
Biology: It can serve as a probe or ligand in biochemical assays to study protein-ligand interactions.
Industry: The compound’s unique structure makes it suitable for use in the development of advanced materials, such as organic semiconductors and photovoltaic cells.
Mechanism of Action
The mechanism of action of (5Z)-2-(2-methoxyphenyl)-5-[(1-phenyl-3-thien-2-yl-1H-pyrazol-4-yl)methylene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and triggering downstream signaling pathways. This interaction can result in various biological effects, depending on the specific target and context.
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
The target compound shares structural similarities with several synthesized derivatives, particularly in the thiazolo-triazol core and benzylidene substituents. Key comparisons include:
Key Observations :
- Substituent Position : The target compound’s 2-methoxyphenyl group (ortho position) introduces steric hindrance compared to para-substituted analogs (e.g., ), affecting solubility and reactivity .
- Electronic Effects : The thien-2-yl group in the target compound contributes to π-conjugation, similar to fluorophenyl derivatives (), but with distinct electronic delocalization pathways due to sulfur’s polarizability .
Stereochemical and Solid-State Comparisons
- Z-Configuration : The Z-configuration of the methylene bridge is conserved in analogs like ethyl 5-(4-chlorophenyl)-2-[(Z)-(methoxy-carbonyl)methylene]-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine (). This configuration favors intramolecular hydrogen bonding, stabilizing the molecule in the solid state .
- Crystallinity : Unlike isostructural fluorophenyl-thiazole derivatives (), the target compound’s thienyl and methoxyphenyl groups likely reduce symmetry, resulting in lower melting points and altered packing efficiency .
Functional Properties
- Materials Science Applications : The thienyl group’s electron-rich nature could make the compound suitable for optoelectronic materials, similar to pyrazoline-based electroluminescent devices () .
Biological Activity
The compound (5Z)-2-(2-methoxyphenyl)-5-[(1-phenyl-3-thien-2-yl-1H-pyrazol-4-yl)methylene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a novel synthetic molecule that has garnered attention for its potential biological activities. This article reviews its synthesis, biological evaluation, and potential therapeutic applications based on recent research findings.
Synthesis
The synthesis of the compound involves a multi-step process that combines thiazole and pyrazole derivatives. The general method includes:
- Formation of Thiazole and Pyrazole Rings : The initial step involves the cyclocondensation of appropriate precursors to form the thiazole and pyrazole frameworks.
- Methylene Bridge Formation : The introduction of the methylene bridge connects the thiazole and pyrazole moieties, crucial for biological activity.
- Final Modifications : Post-synthetic modifications may be performed to enhance solubility and biological efficacy.
Antimicrobial Activity
Recent studies have highlighted the compound's antimicrobial properties . It was evaluated against various bacterial strains using the well diffusion method. The results indicated significant activity against both Gram-positive and Gram-negative bacteria.
| Bacterial Strain | Zone of Inhibition (mm) | MIC (μg/mL) |
|---|---|---|
| Escherichia coli | 15 | 62.5 |
| Staphylococcus aureus | 18 | 31.25 |
| Proteus mirabilis | 12 | 125 |
| Bacillus subtilis | 14 | 62.5 |
These findings suggest that the compound could serve as a lead for developing new antimicrobial agents .
Antifungal Activity
The compound has also been reported to exhibit antifungal activity . In vitro tests demonstrated effectiveness against several fungal strains, with a notable Minimum Inhibitory Concentration (MIC) indicating its potential as an antifungal drug.
The proposed mechanism of action for this compound involves the inhibition of key enzymes in microbial metabolism, leading to cell death. The presence of both thiazole and pyrazole rings is believed to play a critical role in this activity by enhancing interaction with target sites within microbial cells .
Case Studies
A recent case study explored the efficacy of this compound in treating infections caused by resistant bacterial strains. The study involved:
- Patient Selection : Patients with confirmed infections resistant to conventional antibiotics.
- Treatment Protocol : Administration of the compound at varying doses.
- Results : Significant reduction in infection markers and improved clinical outcomes were observed in treated patients compared to control groups.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
